Cas no 43042-58-6 (1-Methoxy-3-buten-2-one)

• Product Name: 1-Methoxy-3-buten-2-one
• CAS No: 43042-58-6
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 2827494
• PubChem ID: 5314562
• Update Time: 2025-07-22

1-Methoxy-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID70415662
• ghl.PD_Mitscher_leg0.687
• SCHEMBL3832321
• DTXCID40366511
• 1-METHOXY-3-BUTEN-2-ONE
• EN300-697532
• AKOS014316165
• 43042-58-6
• Methoxybutenon
• 1-Methoxy-3-buten-2-one

• Inchi： 1S/C5H8O2/c1-3-5(6)4-7-2/h3H,1,4H2,2H3
• InChI Key： QTDSKVOHJOFQES-UHFFFAOYSA-N
• SMILES： O(C)CC(C=C)=O

Computed Properties

• Exact Mass: 100.052429494Da
• Monoisotopic Mass: 100.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Methoxy-3-buten-2-one

Introduction to 1-Methoxy-3-buten-2-one (CAS No. 43042-58-6)

1-Methoxy-3-buten-2-one, also known as Methyl vinyl ketone oxide, is a versatile organic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring a methoxy group and a conjugated system of a double bond and a carbonyl group, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound, with the chemical formula C₅H₈O, has garnered attention due to its role in the development of novel therapeutic agents and its utility in industrial processes.

The CAS number 43042-58-6 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing and regulatory compliance. The compound’s reactivity stems from its ability to participate in nucleophilic addition reactions, Diels-Alder reactions, and other pericyclic processes, making it indispensable in synthetic chemistry. Its structural features also contribute to its potential applications in polymer chemistry and as a precursor for more complex molecules.

In recent years, 1-Methoxy-3-buten-2-one has been explored for its pharmacological potential. Research indicates that derivatives of this compound exhibit properties that are beneficial in the development of drugs targeting neurological disorders. The conjugated system and the presence of both oxygen and carbon functional groups allow for diverse modifications, enabling chemists to tailor the molecule’s properties for specific biological activities. Studies have shown that certain analogs of 1-Methoxy-3-buten-2-one demonstrate inhibitory effects on enzymes involved in neurodegenerative pathways, suggesting its promise as a scaffold for drug discovery.

The industrial significance of 1-Methoxy-3-buten-2-one extends beyond pharmaceuticals. It serves as a key intermediate in the production of flavoring agents and fragrances due to its ability to undergo reactions that yield complex aromatic compounds. Additionally, its role in synthesizing polymers with unique mechanical properties has been investigated, particularly in the development of high-performance resins and coatings. The compound’s reactivity with various functional groups allows for the creation of polymers with tailored thermal stability and solubility characteristics.

Advances in synthetic methodologies have further enhanced the utility of 1-Methoxy-3-buten-2-one. Catalytic processes have been developed to improve the efficiency of its synthesis, reducing waste and energy consumption. These innovations align with global trends toward greener chemistry, emphasizing sustainable practices in industrial production. The compound’s compatibility with continuous flow chemistry has also been explored, offering advantages such as scalability and reproducibility in large-scale manufacturing.

The biological activity of 1-Methoxy-3-buten-2-one has been further elucidated through computational studies. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the molecular level. These studies have identified key structural features that contribute to its binding affinity and specificity, guiding the design of more potent derivatives. The integration of experimental data with computational methods has accelerated the discovery process, enabling researchers to predict the efficacy of new compounds more accurately.

In conclusion, 1-Methoxy-3-buten-2-one (CAS No. 43042-58-6) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it a valuable tool in organic synthesis, pharmaceutical development, and material science. As research continues to uncover new applications and refine synthetic techniques, the importance of this compound is likely to grow further. Its role in advancing scientific understanding and industrial innovation underscores its significance as a cornerstone molecule in modern chemistry.